Cas no 1240600-64-9 (2-chloro-5-methyloxazole-4-carboxylic acid)
1240600-64-9 structure
Product Name:2-chloro-5-methyloxazole-4-carboxylic acid
CAS No:1240600-64-9
MF:C5H4ClNO3
MW:161.543160438538
CID:5098458
PubChem ID:53406062
Update Time:2024-03-01
2-chloro-5-methyloxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-5-methyloxazole-4-carboxylic acid
-
- Inchi： 1S/C5H4ClNO3/c1-2-3(4(8)9)7-5(6)10-2/h1H3,(H,8,9)
- InChI Key： SIFMSYWAVSUUSR-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(O)=O)N=C1Cl
Computed Properties
- Exact Mass: 160.9879707g/mol
- Monoisotopic Mass: 160.9879707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 63.3Ų
2-chloro-5-methyloxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6759010-0.05g |
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1240600-64-9 | 95% | 0.05g |
$232.0 | 2023-05-30 | |
| Enamine | EN300-6759010-0.1g |
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1240600-64-9 | 95% | 0.1g |
$347.0 | 2023-05-30 | |
| Enamine | EN300-6759010-0.25g |
2-chloro-5-methyl-1,3-oxazole-4-carboxylic acid |
1240600-64-9 | 95% | 0.25g |
$494.0 | 2023-05-30 | |
| Enamine | EN300-6759010-0.5g |
2-chloro-5-methyl-1,3-oxazole-4-carboxylic acid |
1240600-64-9 | 95% | 0.5g |
$780.0 | 2023-05-30 | |
| Enamine | EN300-6759010-1.0g |
2-chloro-5-methyl-1,3-oxazole-4-carboxylic acid |
1240600-64-9 | 95% | 1g |
$999.0 | 2023-05-30 | |
| Enamine | EN300-6759010-2.5g |
2-chloro-5-methyl-1,3-oxazole-4-carboxylic acid |
1240600-64-9 | 95% | 2.5g |
$1959.0 | 2023-05-30 | |
| Enamine | EN300-6759010-5.0g |
2-chloro-5-methyl-1,3-oxazole-4-carboxylic acid |
1240600-64-9 | 95% | 5g |
$2900.0 | 2023-05-30 | |
| Enamine | EN300-6759010-10.0g |
2-chloro-5-methyl-1,3-oxazole-4-carboxylic acid |
1240600-64-9 | 95% | 10g |
$4299.0 | 2023-05-30 | |
| Aaron | AR01V8ND-50mg |
2-Chloro-5-methyloxazole-4-carboxylicacid |
1240600-64-9 | 95% | 50mg |
$344.00 | 2023-12-16 | |
| Aaron | AR01V8ND-100mg |
2-Chloro-5-methyloxazole-4-carboxylicacid |
1240600-64-9 | 95% | 100mg |
$503.00 | 2023-12-16 |
2-chloro-5-methyloxazole-4-carboxylic acid Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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